Cas no 80916-83-2 (8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one)

8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one structure
80916-83-2 structure
Product name:8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one
CAS No:80916-83-2
MF:C15H16N4O4
MW:316.31194
CID:1804339
PubChem ID:3067225

8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 8-(2-propan-2-yloxyethoxy)-3-(2h-tetrazol-5-yl)chromen-2-one
    • AG-H-25401
    • 8-(4-Methyl-3-oxapentyloxy)-3-(1H-tetrazol-5-yl)coumarin
    • 8-(2-(1-METHYLETHOXY)ETHOXY)-3-(1H-TETRAZOL-5-YL)COUMARIN
    • 2H-1-Benzopyran-2-one, 8-(2-(1-methylethoxy)ethoxy)-3-(1H-tetrazol-5-yl)-
    • 8-(2-(1-Methylethoxy)ethoxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one
    • AC1MIDEN
    • CTK5E8315
    • LS-39790
    • DTXSID80230787
    • SCHEMBL11020115
    • 80916-83-2
    • Inchi: InChI=1S/C15H16N4O4/c1-9(2)21-6-7-22-12-5-3-4-10-8-11(14-16-18-19-17-14)15(20)23-13(10)12/h3-5,8-9H,6-7H2,1-2H3,(H,16,17,18,19)
    • InChI Key: UBXSNCXHAHIWLG-UHFFFAOYSA-N
    • SMILES: CC(C)OCCOC1=CC=CC2=C1OC(=O)C(=C2)C3=NNN=N3

Computed Properties

  • Exact Mass: 316.11715500g/mol
  • Monoisotopic Mass: 316.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.2Ų
  • XLogP3: 1.8

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